Cas no 1260666-53-2 (4-isocyanato-2-methylpyridine)

• Product Name: 4-isocyanato-2-methylpyridine
• CAS No: 1260666-53-2
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 6092151
• PubChem ID: 72213736
• Update Time: 2024-01-16

4-isocyanato-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-isocyanato-2-methylpyridine
• Pyridine, 4-isocyanato-2-methyl-
• DTXSID501308096
• AB74181
• 1260666-53-2
• EN300-1697401
• SCHEMBL16462334

• Inchi： 1S/C7H6N2O/c1-6-4-7(9-5-10)2-3-8-6/h2-4H,1H3
• InChI Key： IRODOIUOHUEHEY-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(N=C=O)=C1

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 211.1±20.0 °C(Predicted)
• pka: 5.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines